Cas no 1805029-32-6 (5-Chloro-3-cyano-2-methylphenylacetic acid)

• Product Name: 5-Chloro-3-cyano-2-methylphenylacetic acid
• CAS No: 1805029-32-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5002224
• Update Time: 2025-06-09

5-Chloro-3-cyano-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-cyano-2-methylphenylacetic acid

• Inchi： 1S/C10H8ClNO2/c1-6-7(4-10(13)14)2-9(11)3-8(6)5-12/h2-3H,4H2,1H3,(H,13,14)
• InChI Key： CHHRSXZTXNZESO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C)=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 5-Chloro-3-cyano-2-methylphenylacetic acid

Comprehensive Overview of 5-Chloro-3-cyano-2-methylphenylacetic acid (CAS No. 1805029-32-6)

5-Chloro-3-cyano-2-methylphenylacetic acid (CAS No. 1805029-32-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its chloro, cyano, and methyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential therapeutic uses, making it a subject of growing interest in modern chemistry.

The molecular structure of 5-Chloro-3-cyano-2-methylphenylacetic acid features a phenylacetic acid backbone substituted with a chloro group at the 5-position, a cyano group at the 3-position, and a methyl group at the 2-position. This arrangement contributes to its distinct reactivity and solubility profile, which are critical for its applications in drug discovery and material science. Recent studies highlight its role in the development of enzyme inhibitors and antimicrobial agents, aligning with the current focus on combating antibiotic resistance and emerging pathogens.

In the context of green chemistry and sustainable synthesis, 5-Chloro-3-cyano-2-methylphenylacetic acid has been explored as a building block for eco-friendly methodologies. Its compatibility with catalytic processes and biodegradable derivatives addresses the rising demand for environmentally benign chemical practices. This aligns with global trends toward reducing carbon footprints and minimizing hazardous waste in industrial processes.

From a commercial perspective, the compound's CAS No. 1805029-32-6 is often associated with inquiries about supply chain availability, pricing trends, and regulatory compliance. Manufacturers and distributors emphasize its high purity grades (>98%) to meet the stringent requirements of pharmaceutical intermediates and fine chemicals. Additionally, its stability under standard storage conditions makes it a reliable choice for long-term research projects.

Recent advancements in computational chemistry have enabled deeper insights into the compound's molecular interactions and binding affinities. Virtual screening tools and AI-driven drug design platforms frequently incorporate 5-Chloro-3-cyano-2-methylphenylacetic acid as a scaffold for optimizing lead compounds. This intersection of traditional synthesis and cutting-edge technology underscores its relevance in the era of precision medicine and personalized therapeutics.

In summary, 5-Chloro-3-cyano-2-methylphenylacetic acid (CAS No. 1805029-32-6) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into innovative research and industrial workflows continues to drive demand, while its structural versatility ensures its prominence in future chemical advancements. As the scientific community prioritizes sustainable solutions and targeted therapies, this compound is poised to remain a key player in the evolving landscape of chemical innovation.